Cas no 170571-01-4 (Celecoxib Carboxylic Acid)

• Product Name: Celecoxib Carboxylic Acid
• CAS No: 170571-01-4
• Molecular Formula: C₁₇H₁₂N₃O₄F₃S
• Molecular Weight: 411.35508
• CID: 139270
• PubChem ID: 10047220

Celecoxib Carboxylic Acid Properties

Names and Identifiers

• Benzoic acid,4-[1-[4-(aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]-
• CELECOXIB CARBOXYLIC ACID
• 4-[2-(4-sulfamoylphenyl)-5-(trifluoromethyl)pyrazol-3-yl]benzoic acid
• CELEBREX CARBOXYLIC ACID
• 4-[1-[4-(Aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic Acid
• Celecoxib metabolite M2
• UNII-EQJ1364UKF
• Carboxylic acid celecoxib
• 4-[5-(4-Carboxyphenyl)-3-trifluoromethyl-1H-pyrazol-1-yl]benzene sulfon amide
• 4-[2-(4-sulamoylphenyl)-5-(triluoromethyl)pyrazol-3-yl]benzoic acid
• FT-0664445
• SCHEMBL6342903
• Q27277309
• AKOS030255951
• 4-(1-(4-(Aminosulfonyl)phenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)benzoic acid
• Celecoxib Carboxylic Acid (4-[1-[4-(Aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic Acid)
• BDBM50057540
• AS-6154
• 170571-01-4
• 4-(1-(4-Sulfamoylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)benzoic acid
• CARBOXYLIC ACID METABOLITE OF CELECOXIB
• 4-[1-[4-(Aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic Acid; Celecoxib Carboxylic Acid
• EQJ1364UKF
• CHEMBL743
• 4-[2-(4-Sulfamoyl-phenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]-benzoic acid
• J-010632
• A905939
• 4-[1-(4-(Aminosulfonyl)phenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid
• NS00040586
• CHEBI:176769
• DTXSID40434744
• BCP33283
• HY-134234
• CS-0140435
• 4-[1-[4-(Aminosulfonyl)phenyl]-3- (trifluoromethyl)-1H-pyrazol-5- yl]benzoic Acid
• G76879
• DB-262827
• 4-[1-[4-(Aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]-benzoic acid

• InChIKey： WTHNOVFEXONZMI-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H12F3N3O4S/c18-17(19,20)15-9-14(10-1-3-11(4-2-10)16(24)25)23(22-15)12-5-7-13(8-6-12)28(21,26)27/h1-9H,(H,24,25)(H2,21,26,27)
• SMILES： NS(C1C=CC(N2C(C3C=CC(C(O)=O)=CC=3)=CC(C(F)(F)F)=N2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 411.05000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 411.05006153g/mol
• Heavy Atom Count: 28
• Complexity: 666
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• LogP: 4.68480
• PSA: 123.66000
• Refractive Index: 1.635
• Boiling Point: 612.122°C at 760 mmHg
• Melting Point: 237-239°C
• Flash Point: 324°C
• Solubility: Almost insoluble (0.041 g/l) (25 º C),
• Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),